Cas no 2137709-28-3 (3H-1,2,4-Triazole-3-thione, 4-(2,2-dimethylpropyl)-2,4-dihydro-5-(3-methylcyclobutyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4-(2,2-dimethylpropyl)-2,4-dihydro-5-(3-methylcyclobutyl)-
• CAS No: 2137709-28-3
• MF: C₁₂H₂₁N₃S
• MW: 239.380241155624
• CID: 5298416
• Update Time: 2025-06-03

3H-1,2,4-Triazole-3-thione, 4-(2,2-dimethylpropyl)-2,4-dihydro-5-(3-methylcyclobutyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-(2,2-dimethylpropyl)-2,4-dihydro-5-(3-methylcyclobutyl)-

• Inchi： 1S/C12H21N3S/c1-8-5-9(6-8)10-13-14-11(16)15(10)7-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,16)
• InChI Key： PKXQBMQOMHCIOX-UHFFFAOYSA-N
• SMILES： N1=C(C2CC(C)C2)N(CC(C)(C)C)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 4-(2,2-dimethylpropyl)-2,4-dihydro-5-(3-methylcyclobutyl)-

3H-1,2,4-Triazole-3-thione, 4-(2,2-dimethylpropyl)-2,4-dihydro-5-(3-methylcyclobutyl)

The compound 3H-1,2,4-Triazole-3-thione, 4-(2,2-dimethylpropyl)-2,4-dihydro-5-(3-methylcyclobutyl) (CAS No. 2137709-28-3) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely recognized for their versatile applications in drug discovery and material science. The triazole ring system in this molecule is further modified with a thione group and substituted with specific alkyl chains and cycloalkyl groups, making it a valuable compound for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its structure features a triazole-thione core, which is known for its ability to participate in various click chemistry reactions. The presence of the 2,2-dimethylpropyl group and the 3-methylcyclobutyl substituent introduces steric bulk and rigidity to the molecule, which can influence its reactivity and stability. These structural features make it an ideal candidate for exploring non-covalent interactions, such as hydrogen bonding and π–π stacking, which are critical in drug design.

One of the most intriguing aspects of this compound is its potential role in antiviral drug development. Researchers have recently reported that similar triazole-thione derivatives exhibit potent inhibitory activity against viral enzymes, suggesting that this compound could serve as a lead molecule for developing antiviral agents. The cyclobutyl group in its structure is particularly interesting due to its ability to induce conformational changes in target proteins, potentially enhancing binding affinity.

In addition to its pharmacological applications, this compound has also been explored for its role in catalysis. The thione group within the triazole ring can act as a Lewis base, facilitating the formation of metal complexes that are effective catalysts in organic transformations. Recent experiments have demonstrated that this compound can coordinate with transition metals such as copper and palladium to catalyze key reactions like C–C bond formation and oxidation processes.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The key steps include the preparation of the triazole-thione core through a nucleophilic substitution reaction followed by alkylation to introduce the dimethylpropyl and methylcyclobutyl substituents. Advanced purification techniques such as column chromatography and recrystallization are employed to ensure high purity levels required for subsequent applications.

From an analytical standpoint, this compound has been thoroughly characterized using state-of-the-art spectroscopic techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula as C₁₉H₃₀N₄S₁, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its molecular structure. The presence of distinct peaks in the ¹H NMR spectrum corresponds to the various proton environments created by the substituents on the triazole-thione core.

In terms of stability and storage conditions, this compound exhibits good thermal stability up to 150°C under inert conditions. However, it is recommended to store it in an amber glass vial under nitrogen atmosphere to prevent oxidative degradation. Handling precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles due to its potential irritant properties.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have been used to predict its electronic structure and reactivity profiles. These studies reveal that the thione group plays a critical role in modulating the electron density distribution across the molecule, which could influence its interaction with biological targets.

In conclusion, 3H-1,2,4-Triazole-3-thione, 4-(2,2-dimethylpropyl)-2,4-dihydro-5-(3-methylcyclobutyl) (CAS No. 2137709-28-3) is a versatile organic compound with promising applications in drug discovery and catalysis. Its unique structure combines functional groups known for their reactivity and bioactivity potential with bulky substituents that enhance molecular complexity. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing chemical science.